Cas no 1806598-82-2 (2-(3-Bromopropyl)-5-(trifluoromethoxy)mandelic acid)

• Product Name: 2-(3-Bromopropyl)-5-(trifluoromethoxy)mandelic acid
• CAS No: 1806598-82-2
• MF: C₁₂H₁₂BrF₃O₄
• MW: 357.120493888855
• CID: 4939860
• Update Time: 2025-06-14

2-(3-Bromopropyl)-5-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Bromopropyl)-5-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H12BrF3O4/c13-5-1-2-7-3-4-8(20-12(14,15)16)6-9(7)10(17)11(18)19/h3-4,6,10,17H,1-2,5H2,(H,18,19)
• InChI Key： NPEQLHYUJCUSCQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=CC=1C(C(=O)O)O)OC(F)(F)F

Computed Properties

• Exact Mass: 355.98711 g/mol
• Monoisotopic Mass: 355.98711 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8
• Molecular Weight: 357.12

Additional information on 2-(3-Bromopropyl)-5-(trifluoromethoxy)mandelic acid

Comprehensive Overview of 2-(3-Bromopropyl)-5-(trifluoromethoxy)mandelic acid (CAS No. 1806598-82-2)

2-(3-Bromopropyl)-5-(trifluoromethoxy)mandelic acid (CAS No. 1806598-82-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines a mandelic acid backbone with a 3-bromopropyl side chain and a trifluoromethoxy group, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds and brominated derivatives in modern therapeutics.

The compound's CAS number 1806598-82-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Its molecular structure, featuring both electron-withdrawing (trifluoromethoxy) and electron-donating (mandelic acid) components, enables diverse reactivity patterns. This duality aligns with current trends in structure-activity relationship (SAR) studies, where subtle modifications can dramatically alter biological efficacy. As such, 2-(3-Bromopropyl)-5-(trifluoromethoxy)mandelic acid is frequently explored in medicinal chemistry for optimizing lead compounds.

In the context of green chemistry, the synthesis and application of 1806598-82-2 are under scrutiny for sustainability. Researchers are investigating catalytic methods to reduce reliance on traditional bromination techniques, which often involve hazardous reagents. This aligns with broader industry shifts toward eco-friendly synthetic routes, a topic frequently searched in academic and industrial forums. The compound's trifluoromethoxy moiety also resonates with the growing interest in fluorine-containing pharmaceuticals, which account for over 20% of FDA-approved drugs.

From a commercial perspective, CAS 1806598-82-2 is often listed in catalogs of fine chemical suppliers catering to contract research organizations (CROs) and pharmaceutical developers. Its pricing and availability are influenced by the demand for high-purity intermediates, a niche market driven by stringent regulatory standards. Analytical techniques like HPLC and NMR are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP)—a key concern for buyers.

Emerging applications of 2-(3-Bromopropyl)-5-(trifluoromethoxy)mandelic acid include its role in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in drug development. The compound's ability to serve as a linker or functional group modifier makes it valuable in designing bifunctional molecules. This connects to trending searches about targeted protein degradation, a hot topic in oncology and neurodegenerative disease research.

In summary, 1806598-82-2 exemplifies the intersection of innovative chemical design and practical utility. Its relevance to drug discovery, sustainable synthesis, and cutting-edge therapeutic modalities ensures continued interest from both academia and industry. As research evolves, this compound may unlock further breakthroughs in precision medicine and material science.